Cas no 479244-15-0 (2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI))

2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI) structure
479244-15-0 structure
Product Name:2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI)
CAS No:479244-15-0
MF:C12H15NO3
MW:221.252403497696
CID:1019609
PubChem ID:57358130
Update Time:2025-04-20

2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-propyl-, (2E)- (9CI)
    • 3-(3,4-dihydroxyphenyl)-N-propylprop-2-enamide
    • DTXSID90724021
    • 479244-15-0
    • Inchi: 1S/C12H15NO3/c1-2-7-13-12(16)6-4-9-3-5-10(14)11(15)8-9/h3-6,8,14-15H,2,7H2,1H3,(H,13,16)
    • InChI Key: RUEAFFGYGBHHJS-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)C=CC(NCCC)=O)O

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 69.6Ų

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